Nicotine-d7 HCl

Description

Nicotine-d7 HCl is a stable isotope-labeled compound of nicotine, specifically designed for use in analytical and research applications. It is chemically known as Nicotine-d7 hydrochloride, with a molecular formula of C10H7N2D7·HCl and a molecular weight of approximately 169.28 . This compound is crucial in the development and validation of analytical methods, particularly in the context of nicotine-related studies.

Chemical Characteristics

Chemical Properties of Nicotine-d7 HCl:

Property	Description
Molecular Formula	C10H7N2D7·HCl
Molecular Weight	169.28
CAS Number	1219805-86-3
Chemical Name	Nicotine-d7 hydrochloride

Nicotine-d7 HCl is a deuterium-labeled form of nicotine, which makes it useful for distinguishing it from naturally occurring nicotine in analytical samples. This is particularly important in pharmacokinetic studies where the differentiation between administered and endogenous compounds is necessary.

Applications in Research

Nicotine-d7 HCl is primarily used in analytical method development and validation, especially in the context of nicotine pharmacokinetics. It serves as an internal standard or reference compound to quantify nicotine levels in biological samples accurately. This application is critical in studies involving nicotine pouches, combustible cigarettes, and other nicotine-containing products .

Research Findings

Recent studies have focused on the pharmacokinetics of nicotine from various sources, including nicotine pouches and combustible cigarettes. These studies highlight the importance of understanding nicotine absorption and its effects on the body. For instance, nicotine pouches have been shown to provide nicotine levels comparable to or even exceeding those of cigarettes, with significant implications for nicotine dependence and health outcomes .

Analytical Method Development

In developing analytical methods for nicotine, Nicotine-d7 HCl plays a crucial role as a stable isotope-labeled internal standard. This ensures accurate quantification of nicotine in complex biological matrices, such as plasma or urine. The use of Nicotine-d7 HCl in mass spectrometry-based methods allows for precise differentiation between endogenous and exogenous nicotine, which is essential for pharmacokinetic studies.

• CAS No.: 1219805-86-3
• Product Name: Nicotine-d7 HCl
• Molecular Formula: C10H7N2D7·HCl
• Molecular Weight: 169.28
• Appearance: Solid powder
• Purity: > 95%
• Quantity: Milligrams-Grams
• Related CAS: 2820-51-1 (unlabelled)
• Synonyms: (-)-1-Methyl-2-[3-pyridyl]pyrrolidine-d7
• Tag: Nicotine
• Last Modified: Aug 15 2023